11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene
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Description
Properties
IUPAC Name |
11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5/c1-4-8-15-12-16(23-9-6-5-7-10-23)24-19(21-15)17-13(2)11-14(3)20-18(17)22-24/h11-12H,4-10H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NURYCOHTUQXJCX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC2=C3C(=CC(=NC3=NN2C(=C1)N4CCCCC4)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene involves multiple steps, including the formation of the piperidine ring and the incorporation of the tetrazatricyclo structure. Common synthetic routes include:
Debus-Radiszewski synthesis: This method involves the reaction of glyoxal and ammonia.
Wallach synthesis: This method involves the dehydrogenation of imidazolines.
Marckwald synthesis: This method involves the reaction of alpha halo-ketones with amino nitriles.
Industrial Production Methods
Industrial production of this compound typically involves the hydrogenation of pyridine over a molybdenum disulfide catalyst . This method is efficient and scalable, making it suitable for large-scale production.
Chemical Reactions Analysis
Types of Reactions
11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include:
Oxidizing agents: Such as potassium permanganate and hydrogen peroxide.
Reducing agents: Such as lithium aluminum hydride and sodium borohydride.
Substitution reagents: Such as halogens and nucleophiles.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may yield alcohols or amines.
Scientific Research Applications
11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene has several scientific research applications, including:
Mechanism of Action
The mechanism of action of 11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural and functional differences between the target compound and its analogs:
Key Observations:
The N-(4-ethoxyphenyl) analog (375.5 g/mol) exhibits higher polarity due to the ethoxy group, which may improve aqueous solubility but reduce CNS targeting .
Synthetic Challenges :
- Synthesis of these compounds requires precise control of reaction conditions (e.g., solvent polarity, temperature) to avoid byproducts. For example, the piperidin-1-yl group in the target compound may require nucleophilic substitution under anhydrous conditions .
Biological Relevance :
- Analogous compounds with pyridine or piperazine substituents (e.g., 900265-47-6) show kinase inhibitory activity, suggesting the target compound could share similar mechanisms .
- The pyrazole-containing analog (1001608-88-3) demonstrates stability under acidic conditions, highlighting the role of heterocyclic substituents in pharmacokinetics .
Biological Activity
11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene is a complex organic compound notable for its unique structural features and potential biological activities. This compound has garnered attention in medicinal chemistry and pharmacology due to its interactions with various biological targets.
The molecular formula of the compound is C19H25N5 with a molecular weight of approximately 323.4 g/mol. Its structure includes a piperidine ring and multiple nitrogen atoms within a tetrazatricyclo framework, which may contribute to its biological activity.
The biological activity of this compound is thought to arise from its ability to interact with specific molecular targets such as enzymes and receptors. These interactions can modulate various biological pathways leading to therapeutic effects.
Biological Activity Overview
Research indicates that compounds similar to 11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene exhibit a range of biological activities:
- Anticancer Activity : Studies have shown that derivatives containing piperidine and tetrazole moieties can inhibit cancer cell proliferation. For example, certain piperidine-based compounds have demonstrated significant cytotoxic effects against various cancer cell lines (IC50 values ranging from 0.25 μM to 9 μM) .
- Antimicrobial Properties : The compound has been investigated for its antifungal activity against pathogens such as Candida auris, showing potential for inducing apoptosis and cell cycle arrest in fungal cells .
Case Studies
- Anticancer Research : In a study evaluating the efficacy of piperidine derivatives against A549 human lung cancer cells, it was found that these compounds could inhibit cell proliferation significantly while inducing morphological changes indicative of cell death . The most potent derivative exhibited an IC50 value of 9 μM.
- Antifungal Activity : Research on piperidine-based triazole derivatives revealed their effectiveness against C. auris, with MIC values ranging from 0.24 to 0.97 μg/mL. These compounds disrupted the plasma membrane integrity of fungal cells and induced apoptosis .
Data Table: Biological Activities of Related Compounds
| Compound Name | Biological Activity | IC50 (μM) | Target |
|---|---|---|---|
| Piperidine Derivative A | Anticancer | 0.25 | HepG2 Cells |
| Piperidine Derivative B | Antifungal | 0.24 - 0.97 | C. auris |
| Piperidine Derivative C | Antitumor | 9 | A549 Cells |
Q & A
Q. Key analytical methods :
- NMR spectroscopy (¹H/¹³C, 2D-COSY/HMBC) to confirm regiochemistry and substituent placement.
- High-resolution mass spectrometry (HRMS) for molecular formula validation.
- X-ray crystallography (if single crystals are obtainable) to resolve stereoelectronic effects in the tricyclic framework .
Basic: How can researchers validate the stability of this compound under varying experimental conditions (e.g., pH, temperature)?
Answer:
Design a stability assay using:
- Accelerated degradation studies : Expose the compound to extreme pH (1–13), elevated temperatures (40–80°C), and UV light. Monitor degradation via HPLC-UV/MS at timed intervals.
- Kinetic modeling : Fit degradation data to zero/first-order models to predict shelf-life.
- Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to assess thermal stability .
Advanced: How can experimental design (DoE) optimize synthetic yield while minimizing byproducts?
Answer:
Apply Design of Experiments (DoE) to identify critical factors (e.g., catalyst loading, solvent polarity, temperature):
- Screening phase : Use a Plackett-Burman design to shortlist influential variables.
- Optimization phase : Implement a central composite design to model non-linear relationships between variables and responses (yield, purity).
- Response surface methodology (RSM) refines conditions, enabling >90% yield with <5% impurities .
Advanced: What computational strategies elucidate structure-property relationships for this compound?
Answer:
- Quantum chemical calculations (DFT/B3LYP/6-31G*): Optimize geometry, calculate frontier molecular orbitals (HOMO/LUMO), and predict electronic transitions (UV-Vis spectra).
- Molecular dynamics (MD) simulations : Probe solvation effects and conformational flexibility in biological matrices.
- Machine learning (ML) integration : Train models on structural analogs to predict solubility, reactivity, or binding affinity .
Advanced: How to resolve contradictions between experimental spectral data and computational predictions?
Answer:
- Cross-validation : Compare experimental NMR/MS data with multiple computational tools (e.g., ACD/Labs, Gaussian NMR).
- Dynamic protonation state analysis : Account for tautomerism or pH-dependent shifts in heterocyclic systems.
- X-ray validation : Resolve ambiguities in regiochemistry or stereochemistry .
Advanced: What mechanistic insights explain the compound’s reactivity in catalytic or photochemical applications?
Answer:
- Reaction path sampling : Use meta-dynamics or NEB (nudged elastic band) methods to map energy barriers for key steps (e.g., ring-opening/closure).
- Transient absorption spectroscopy : Capture short-lived intermediates during photochemical reactions.
- Kinetic isotope effects (KIE) : Differentiate between concerted vs. stepwise mechanisms .
Advanced: How to assess thermodynamic and kinetic parameters for its interactions with biological targets?
Answer:
- Isothermal titration calorimetry (ITC) : Measure binding affinity (Kd) and enthalpy changes (ΔH).
- Surface plasmon resonance (SPR) : Quantify association/dissociation rates (kon/koff).
- Free-energy perturbation (FEP) : Compute relative binding free energies for ligand-receptor complexes .
Methodological Notes
- Data integration : Combine experimental and computational workflows (e.g., ICReDD’s feedback loop) to accelerate discovery .
- Validation : Always cross-check computational predictions with orthogonal experimental techniques to mitigate model biases .
- Ethical AI : Ensure transparency in ML-driven designs by reporting uncertainty metrics and training data sources .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
